Cas no 116381-61-4 (1H-Pyrrole-2-carboxylicacid, 1-acetyl-2,5-dihydro-, methyl ester)

• Product Name: 1H-Pyrrole-2-carboxylicacid, 1-acetyl-2,5-dihydro-, methyl ester
• CAS No: 116381-61-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 131186
• PubChem ID: 45086476
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylicacid, 1-acetyl-2,5-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylicacid, 1-acetyl-2,5-dihydro-, methyl ester
• 1H-Pyrrole-2-carboxylic acid, 1-acetyl-2,5-dihydro-, methyl ester (9CI)
• 116381-61-4
• Methyl 1-acetyl-2,5-dihydro-1H-pyrrole-2-carboxylate

• Inchi： 1S/C8H11NO3/c1-6(10)9-5-3-4-7(9)8(11)12-2/h3-4,7H,5H2,1-2H3
• InChI Key： OKRFPHWXNYLPCS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CCN1C(C)=O)=O

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: 0.1

Experimental Properties

• PSA: 46.61